Cas no 1211284-11-5 (3-Phenyloxetan-3-amine hydrochloride)

• Product Name: 3-Phenyloxetan-3-amine hydrochloride
• CAS No: 1211284-11-5
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD17215843
• CID: 841767
• PubChem ID: 53256980
• Update Time: 2025-04-19

3-Phenyloxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Phenyloxetan-3-amine hydrochloride
• 3-Phenyl-3-oxetanamine hydrochloride
• 3-PHENYLOXETAN-3-AMINE HCL
• 3-phenyl-3-aminooxetane hydrochloride
• C9H12ClNO
• HT860
• 3-phenyloxetan-3-amine hydrochlorid
• 3-phenyloxetan-3-amine hyfrochloride
• RL00882
• OR61143
• SB20178
• (3-Aminooxetan-3-yl)benzene hydrochloride
• AX8252897
• AB0075980
• X3454
• 3-PHENYL-OXETAN-3-YLAMINE HYD
• 3-Phenyl-oxetan-3-ylamine hydrochloride
• AKOS016844554
• 3-phenyloxetan-3-amine;hydrochloride
• EN300-719654
• AS-37521
• DTXSID70693226
• 1211284-11-5
• 3-Amino-3-phenyloxetane Hydrochloride
• MFCD17215843
• J-513056
• DB-003432
• SCHEMBL9900201
• 3-Phenyloxetan-3-amine hydrochloride, (3-Aminooxetan-3-yl)benzene hydrochloride
• DB-262481
• 3-Phenyloxetan-3-aminehydrochloride
• CS-0046823
• 3-Phenyloxetan-3-amine--hydrogen chloride (1/1)
• SY066117

• MDL： MFCD17215843
• Inchi： 1S/C9H11NO.ClH/c10-9(6-11-7-9)8-4-2-1-3-5-8;/h1-5H,6-7,10H2;1H
• InChI Key： RWUQQOGOMYRSSK-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C2C=CC=CC=2)(C1)N

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2